Cas no 7211-39-4 (Dimethylphosphine oxide)

• Product Name: Dimethylphosphine oxide
• CAS No: 7211-39-4
• MF: C₂H₆OP
• MW: 77.0422015190125
• MDL: MFCD02824571
• CID: 570072
• PubChem ID: 6327637
• Update Time: 2024-10-27

Dimethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• DIMETHYLPHOSPHINE OXIDE
• Einecs 230-591-2
• Phosphine oxide, diMethyl-
• Keto-Dimethyl-Phosphonium
• Dimethylphosphine Oxide Dimethyl-Oxo-Phosphonium
• Dimethyl-Oxophosphonium
• Dimethylphosphine oxide
• dimethyl(oxo)phosphanium
• Dimethyl-oxo-phosphanium
• Methylphosphinoylmethane
• Dimethylphosphanoxid
• Phosphine oxide,dimethyl
• Dimethylphosphinous acid
• Dimethylphosphane oxide
• Dimethyl-phosphine oxide
• Dimethyloxophosphonium
• dimethylphophine oxide
• DimethylphosphineOxide
• Dimethyl Phosphine oxide
• AMOT0012
• HGDIHUZVQPKSMO-UHFFFAOYSA-N
• BCP28810
• STL557658
• BBL103848
• AM90266
• FCH2346518
• SY0098
• (METHYLPHOSPHONOYL)METHANE
• EN300-117361
• 7211-39-4
• MFCD02824571
• AKOS017343693
• CS-W001195
• Phosphine oxide, dimethyl- (6CI,8CI,9CI)
• A923810
• FT-0698893
• C2H7OP
• SY009874
• AKOS032947994
• 20828-75-5
• DTXSID80992833
• GEO-03211
• SY237149
• WQAWEUZTDVWTDB-UHFFFAOYSA-N
• DB-009704
• NS00044321

• MDL： MFCD02824571
• Inchi： 1S/C2H6OP/c1-4(2)3/h1-2H3/q+1
• InChI Key： WQAWEUZTDVWTDB-UHFFFAOYSA-N
• SMILES： [P+](C)(C)=O

Computed Properties

• Exact Mass: 78.02350
• Monoisotopic Mass: 77.015626808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: -0.8

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 65-67 ºC (6 Torr)
• Flash Point: 4.9±22.6 ºC,
• Solubility: Soluble (470 g/l) (25 º C),
• PSA: 40.54000
• LogP: 0.80570
• Sensitiveness: air sensitive
• Vapor Pressure: 80.6±0.1 mmHg at 25°C

Dimethylphosphine oxide Security Information

• Signal Word：Warning
• Hazard Statement： H302 (50%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (50%) H315 (100%) H319 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives Organophosphine oxides